molecular formula C10H20N2O3 B8521372 Ethyl valerate carbethoxyhydrazone

Ethyl valerate carbethoxyhydrazone

Cat. No. B8521372
M. Wt: 216.28 g/mol
InChI Key: DCABISQJBAGJAY-UHFFFAOYSA-N
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Description

Ethyl valerate carbethoxyhydrazone is a useful research compound. Its molecular formula is C10H20N2O3 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C10H20N2O3

Molecular Weight

216.28 g/mol

IUPAC Name

ethyl N-ethoxycarbonylpentanehydrazonate

InChI

InChI=1S/C10H20N2O3/c1-4-7-8-9(14-5-2)11-12-10(13)15-6-3/h4-8H2,1-3H3,(H,12,13)

InChI Key

DCABISQJBAGJAY-UHFFFAOYSA-N

Canonical SMILES

CCCCC(=NNC(=O)OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7.0 g (25.3 mmole) of ethyl valerimidate hydrochloride [prepared by method of A. J. Hill and I. Rabinowitz, J. Am. Chem. Soc., 48, 734 (1926)] in 35 ml of dry ethanol stirred under N2 at -78° C. was added dropwise a solution of 24 g (23 mmole) of ethyl carbazate in 35 ml of dry ethanol. Precipitation occurred during the addition, which took 20 minutes and was accompanied by a rise in the internal temperature to -50° C. The mixture was allowed to stand at 5° C. for 60 hours and then filtered. The filtrate was concentrated, and the residue was flash chromatographed on a silica gel column (elution with 98.5:1.5 CH2Cl2 --MeOH), yielding a clear oil, homogeneous by TLC in 97:3 CH2Cl2 --MeOH; mass spectrum (FAB) m/e 217 (M+1)+. NMR suggested a mixture of syn and anti isomers.
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